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Compound of Interest

Compound Name: Edcme

Cat. No.: B1211449

The following guide provides essential safety and logistical information for the proper disposal
of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), also known as EDAC or EDC-HCI.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
compliance.

Immediate Safety Information

EDC is classified as a hazardous substance and requires careful handling. It is an irritant that
can cause skin irritation, serious eye damage, and respiratory irritation.[1][2] Before handling
EDC waste, ensure you are wearing the appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Use safety goggles with side protection.[3]

Hand Protection: Wear suitable chemical-resistant gloves (tested according to EN 374).[2][3]

Body Protection: Use impervious clothing to prevent skin contact.[2]

Respiratory Protection: In case of dust formation or inadequate ventilation, wear a respirator.

[1][2]

Environmental and Exposure Limit Data
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The following table summarizes key quantitative data regarding environmental and
occupational exposure limits for EDC. This information is critical for risk assessment and
ensuring safe handling.

Parameter Value Description Source

Derived No-Effect
1.64 mg/m3 Level for chronic ECHA[3]

systemic effects.

DNEL (Worker,

Inhalation)

Derived No-Effect

DNEL (Worker, )
0.467 mg/kg bw/day Level for chronic ECHA[3]

Dermal) )
systemic effects.
Predicted No-Effect
PNEC (Freshwater) 0.005 mg/L Concentration in ECHA[3]
freshwater.
Predicted No-Effect
PNEC (Marine Water) 0 mg/L Concentration in ECHA[3]

marine water.

Predicted No-Effect

Concentration for
PNEC (Sewage

10 mg/L microorganisms in a ECHA[3]
Treatment Plant)

sewage treatment

plant.

Step-by-Step Disposal Procedures

EDC and its containers must be disposed of as hazardous waste in accordance with local,
regional, and national regulations.[3][4][5] Do not empty into drains or sewers.[3]

Phase 1: Waste Collection and Segregation

« |dentify EDC Waste: This includes unused or expired EDC, reaction mixtures containing
EDC, and any materials contaminated with EDC (e.qg., pipette tips, weighing boats, gloves).
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o Segregate Waste: Collect all EDC waste in a dedicated, properly labeled, and sealed
hazardous waste container. Do not mix with other waste streams unless instructed to do so
by your institution's waste management guidelines.

o Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and
include the full chemical name: "1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
Hydrochloride."”

Phase 2: Handling Spills and Contaminated Materials

» Contain the Spill: Prevent the spread of spilled solid EDC.
o Clean-up: Without creating dust, mechanically sweep or scoop the spilled material.[1][4]

o Package for Disposal: Place the collected material into a suitable, closed container for
disposal.[2][4]

o Decontaminate Area: Ventilate the affected area and wash the spill site after the material has
been removed.[1]

o Contaminated Clothing: Immediately remove any contaminated clothing and wash it before
reuse.[4]

Phase 3: Final Disposal

e Engage a Professional Service: Contact a licensed professional waste disposal service to
handle the final disposal of the EDC waste.[1]

o Follow Regulations: Adhere to all federal, state, and local environmental regulations for
hazardous waste disposal.[1]

« Incineration (if applicable): One recommended disposal method is to dissolve or mix the
material with a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.[1] This should only be performed by a licensed facility.

EDC Disposal Workflow
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The following diagram outlines the decision-making process and procedural flow for the proper
disposal of EDC waste.
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Caption: Workflow for the safe collection, handling, and disposal of EDC waste.

Waste Minimization and Inactivation Considerations

While not a substitute for proper hazardous waste disposal, understanding EDC's reactivity can
aid in managing waste. EDC is used to activate carboxylic acids, and in the process, it is
converted to a water-soluble urea byproduct.[6][7] This byproduct is generally easier to handle
than the reactive EDC itself. For reaction quenching, a common laboratory practice is to add a
simple carboxylic acid (like acetic acid) to consume any excess EDC. However, the entire
resulting mixture must still be treated and disposed of as chemical waste according to
institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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